Cas no 19746-38-4 (BOC-CYS(ACM)-OSU)

BOC-CYS(ACM)-OSU is a protected cysteine derivative widely used in peptide synthesis. The BOC (tert-butoxycarbonyl) group serves as an amine-protecting group, while the ACM (acetamidomethyl) moiety protects the thiol functionality of cysteine, preventing unwanted side reactions during peptide chain assembly. The active ester (OSU, N-hydroxysuccinimide ester) enables efficient coupling with free amino groups under mild conditions. This reagent is particularly valuable for introducing cysteine residues into peptides with controlled regiochemistry, ensuring high purity and yield. Its stability and selectivity make it a preferred choice for solid-phase and solution-phase peptide synthesis, especially in constructing disulfide bridges or thiol-modified peptides.

BOC-CYS(ACM)-OSU structure

Product Name:BOC-CYS(ACM)-OSU

CAS No:19746-38-4

MF:C₁₅H₂₃N₃O₇S

MW:389.424022912979

CID:123731

Update Time:2025-10-23

BOC-CYS(ACM)-OSU Chemical and Physical Properties

Names and Identifiers

- Carbamic acid,[1-[[[(acetylamino)methyl]thio]methyl]-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester, (R)- (9CI)
- Boc-Cys(Acm)-OSu
- Carbamic acid,[1-[[[(acetylamino)methyl]thio]methyl]-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,1,1-dimethylethyl ester,
- BOC-CYSTEINE(ACM)-OSU
- BOC-S-ACETAMIDOMETHYL-L-CYSTEINE N-HYDROXYSUCCINIMIDE ESTER
- BOC-CYS(ACM)-OSU
- Inchi： 1S/C15H23N3O7S/c1-9(19)16-8-26-7-10(17-14(23)24-15(2,3)4)13(22)25-18-11(20)5-6-12(18)21/h10H,5-8H2,1-4H3,(H,16,19)(H,17,23)/t10-/m0/s1
- InChI Key： YVNIWBQFVQMDND-JTQLQIEISA-N
- SMILES： S(CNC(C)=O)C[C@@H](C(=O)ON1C(CCC1=O)=O)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 389.12600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 26
Rotatable Bond Count: 12

Experimental Properties

PSA: 156.41000
LogP: 1.03340

BOC-CYS(ACM)-OSU Security Information

Storage Condition：-15°C

BOC-CYS(ACM)-OSU Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B646268-50mg	BOC-CYS(ACM)-OSU	19746-38-4		50mg	$ 50.00	2022-06-07
TRC	B646268-100mg	BOC-CYS(ACM)-OSU	19746-38-4		100mg	$ 65.00	2022-06-07
TRC	B646268-500mg	BOC-CYS(ACM)-OSU	19746-38-4		500mg	$ 160.00	2022-06-07
Chemenu	CM312110-5g	(R)-2,5-Dioxopyrrolidin-1-yl 3-((acetamidomethyl)thio)-2-((tert-butoxycarbonyl)amino)propanoate	19746-38-4	95%	5g	$659	2021-06-09
Chemenu	CM312110-5g	(R)-2,5-Dioxopyrrolidin-1-yl 3-((acetamidomethyl)thio)-2-((tert-butoxycarbonyl)amino)propanoate	19746-38-4	95%	5g	$659	2023-01-01
SHENG KE LU SI SHENG WU JI SHU	sc-285239-1 g	Boc-S-acetamidomethyl-L-cysteine N-hydroxysuccinimide ester,	19746-38-4		1g	￥722.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-285239A-5 g	Boc-S-acetamidomethyl-L-cysteine N-hydroxysuccinimide ester,	19746-38-4		5g	￥2,828.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-285239-1g	Boc-S-acetamidomethyl-L-cysteine N-hydroxysuccinimide ester,	19746-38-4		1g	￥722.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-285239A-5g	Boc-S-acetamidomethyl-L-cysteine N-hydroxysuccinimide ester,	19746-38-4		5g	￥2828.00	2023-09-05